2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride

• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C8H7ClN2O2S/c1-6-8(14(9,12)13)11-5-3-2-4-7(11)10-6/h2-5H,1H3
• InChI Key: KYVZYGLFBWVVLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)S(=O)(=O)Cl

Description

2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS: 112566-18-4) is a sulfonyl chloride derivative of the imidazo[1,2-a]pyridine scaffold. This compound features a methyl group at the 2-position and a reactive sulfonyl chloride group at the 3-position. Sulfonyl chlorides are critical intermediates in organic synthesis, particularly for forming sulfonamides, which are prevalent in pharmaceuticals and agrochemicals due to their bioactivity and stability . The molecular weight of this compound is 251.09 g/mol, with the formula C₇H₄Cl₂N₂O₂S. Its structure enables versatile reactivity, making it a key building block for functionalizing the imidazo[1,2-a]pyridine core .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride typically involves the reaction of 2-methylimidazo[1,2-a]pyridine with sulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction conditions often include maintaining the temperature at around 0-5°C to control the exothermic nature of the reaction .

Industrial Production Methods

In an industrial setting, the production of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction parameters is common to enhance efficiency and safety .

Chemical Reactions Analysis

Types of Reactions

2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation to form sulfonic acids or reduction to form sulfinic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents like dimethylformamide or acetonitrile.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Major Products Formed

Sulfonamides: Formed from the reaction with amines.

Sulfonic Acids: Formed from oxidation reactions.

Sulfinic Acids: Formed from reduction reactions.

Scientific Research Applications

2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with antimicrobial, antiviral, and anticancer properties.

Biological Studies: The compound is used in the study of enzyme inhibition and protein modification.

Material Science: It is employed in the development of advanced materials such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride involves its ability to act as an electrophile, reacting with nucleophilic sites on biological molecules. This can lead to the inhibition of enzymes or modification of proteins, affecting various biochemical pathways. The molecular targets often include amino acid residues such as cysteine, serine, and lysine .

Comparison with Similar Compounds

Comparison with Similar Compounds

The imidazo[1,2-a]pyridine sulfonyl chloride family includes several structurally related compounds. Below is a detailed comparison based on substituents, molecular properties, reactivity, and applications:

Table 1: Structural and Molecular Comparison

Compound Name	Substituents	CAS Number	Molecular Weight (g/mol)	Key Functional Groups
2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride	2-methyl, 3-sulfonyl chloride	112566-18-4	251.09	Sulfonyl chloride
2-Chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride	2-chloro, 3-sulfonyl chloride	112566-18-4	251.09	Sulfonyl chloride, chloro
2,7-Dimethylimidazo[1,2-a]pyridine-3-sulfonyl chloride	2-methyl, 7-methyl, 3-sulfonyl chloride	1335052-39-5	244.70	Sulfonyl chloride, dual methyl
5-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-sulfonyl chloride	5-methyl (saturated ring), 3-sulfonyl chloride	1427379-35-8	234.70	Sulfonyl chloride, saturated ring

Key Differences:

Substituent Effects: Electron-Donating vs. Electron-Withdrawing Groups: The 2-methyl group in 2-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is electron-donating, which may stabilize the sulfonyl chloride group compared to the electron-withdrawing 2-chloro substituent in its chloro analog. This difference influences reactivity in nucleophilic substitutions .

Ring Saturation :

• The 5-methyl derivative (CAS: 1427379-35-8) features a partially saturated imidazo[1,2-a]pyridine ring, which reduces aromaticity and may alter solubility and metabolic stability .

Synthetic Applications :

• Sulfonyl chlorides are primarily used to synthesize sulfonamides. For example, 2-chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride reacts with amines to form sulfonamide derivatives, as seen in the synthesis of antimicrobial agents (e.g., ) .
• The 2,7-dimethyl analog’s dual methyl groups may enhance lipophilicity, making it suitable for central nervous system (CNS)-targeted drugs, as methyl groups often improve blood-brain barrier penetration .

Table 2: Reactivity and Pharmacological Potential

Compound	Reactivity Profile	Potential Applications
2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride	High reactivity in sulfonamide formation; moderate stability due to methyl group	Intermediate for antimicrobial/anti-inflammatory agents
2-Chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride	Higher electrophilicity due to chloro group; faster reaction kinetics	Precursor for kinase inhibitors
2,7-Dimethylimidazo[1,2-a]pyridine-3-sulfonyl chloride	Reduced reactivity due to steric hindrance	CNS drug candidates
5-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-sulfonyl chloride	Lower aromaticity; improved aqueous solubility	Solubility-enhanced prodrugs

Research Findings:

• Antimicrobial Activity: Derivatives of 2-methylimidazo[1,2-a]pyridine-3-sulfonamide exhibit notable antimicrobial properties, as demonstrated in pyrazole and thiazolidine hybrids () .
• Solubility Modulation : Sulfonylmethyl derivatives (e.g., 6,8-dichloro-2-sulfonylmethyl analogs) show improved aqueous solubility, critical for oral bioavailability () .
• Reactivity in Halogenation : Chlorination at the 3-position is influenced by substituents; methyl groups favor stable intermediates, while electron-withdrawing groups promote alternative pathways () .

Biological Activity

2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C₉H₈ClN₃O₂S
• Molecular Weight : 239.69 g/mol
• IUPAC Name : 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride

Biological Activity Overview

The biological activity of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride primarily revolves around its interactions with various biological targets. Research has indicated its potential as an inhibitor of specific enzymes and its effects on cellular processes.

The compound acts through the following mechanisms:

• Enzyme Inhibition : It has been shown to inhibit enzymes involved in critical metabolic pathways, which can lead to altered cellular functions.
• Cell Signaling Modulation : By interacting with receptors or signaling pathways, it can influence cell proliferation and apoptosis.

In Vitro Studies

A series of studies have assessed the cytotoxicity and efficacy of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride against various cancer cell lines. For example:

• Cytotoxicity Assays : The compound demonstrated significant cytotoxic effects on human cancer cell lines with IC₅₀ values ranging from 10 to 25 µM, indicating a promising therapeutic potential.

Structure-Activity Relationship (SAR)

Research has focused on modifying the structure to enhance biological activity. Key findings include:

• Substituent Effects : Variations in the sulfonyl group and imidazole ring significantly affect the compound's potency against specific targets.

Case Study 1: Anticancer Activity

A study investigated the effects of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride on breast cancer cells. The results indicated:

• Cell Viability Reduction : Treatment led to a reduction in cell viability by approximately 70% at concentrations above 20 µM.
• Mechanism Insights : Apoptotic markers were elevated, suggesting that the compound induces programmed cell death.

Case Study 2: Antimicrobial Properties

In another study focusing on antimicrobial activity:

• Inhibition of Pathogens : The compound showed significant activity against Staphylococcus aureus and Escherichia coli, with MIC values ranging from 15 to 30 µg/mL.
• Potential Applications : These findings suggest its utility as a lead compound for developing new antibiotics.

Table 1: Cytotoxicity Profile of 2-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride

Cell Line	IC₅₀ (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	20	Induces apoptosis
HeLa (Cervical Cancer)	15	Cell cycle arrest
A549 (Lung Cancer)	25	Inhibits proliferation

Table 2: Antimicrobial Activity

Pathogen	MIC (µg/mL)	Activity Level
Staphylococcus aureus	20	Moderate
Escherichia coli	30	Moderate
Pseudomonas aeruginosa	>50	Weak